Cas no 791137-25-2 (3-Bromo-4,5-dichlorobenzoic acid)

• Product Name: 3-Bromo-4,5-dichlorobenzoic acid
• CAS No: 791137-25-2
• MF: C₇H₃BrCl₂O₂
• MW: 269.907519578934
• MDL: MFCD24107199
• CID: 4656356
• Update Time: 2025-05-27

3-Bromo-4,5-dichlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4,5-dichlorobenzoic acid
• Benzoic acid, 3-bromo-4,5-dichloro-
• CL9732
• A929576

• MDL： MFCD24107199
• Inchi： 1S/C7H3BrCl2O2/c8-4-1-3(7(11)12)2-5(9)6(4)10/h1-2H,(H,11,12)
• InChI Key： DNBQQKJUGWWBLT-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CC(C(=O)O)=C1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 188
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acids

Additional information on 3-Bromo-4,5-dichlorobenzoic acid

3-Bromo-4,5-dichlorobenzoic Acid (CAS No. 791137-25-2): A Comprehensive Overview of Its Properties and Applications

3-Bromo-4,5-dichlorobenzoic acid (CAS No. 791137-25-2) is a halogenated benzoic acid derivative that has garnered significant attention in the fields of organic synthesis, pharmaceutical research, and material science. This compound, characterized by its bromine and chlorine substituents, exhibits unique chemical properties that make it a valuable intermediate in various industrial and academic applications. In this article, we delve into the molecular structure, synthesis methods, and potential uses of this compound, while also addressing common queries from researchers and industry professionals.

The molecular formula of 3-Bromo-4,5-dichlorobenzoic acid is C₇H₃BrCl₂O₂, with a molecular weight of 274.36 g/mol. Its structure features a benzoic acid core substituted with a bromine atom at the 3-position and chlorine atoms at the 4- and 5-positions. This arrangement imparts distinct reactivity patterns, making it a versatile building block for further chemical modifications. Researchers often explore its potential in coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig reactions, which are pivotal in drug discovery and materials engineering.

One of the most frequently asked questions about 3-Bromo-4,5-dichlorobenzoic acid revolves around its synthesis. The compound is typically prepared through the halogenation of benzoic acid derivatives, followed by selective bromination and chlorination steps. Advanced techniques like directed ortho-metalation (DoM) have also been employed to achieve higher yields and purity. Given the growing demand for halogenated aromatic compounds in agrochemicals and electronic materials, this synthesis pathway has become a hot topic in recent literature.

In the pharmaceutical industry, 3-Bromo-4,5-dichlorobenzoic acid serves as a key intermediate for the development of bioactive molecules. Its halogen-rich structure aligns with the current trend of designing halogenated drugs, which often exhibit improved metabolic stability and binding affinity. For instance, it has been investigated as a precursor for non-steroidal anti-inflammatory drugs (NSAIDs) and kinase inhibitors. This aligns with the rising interest in halogenated drug candidates and targeted therapies, as evidenced by recent search trends in medicinal chemistry.

Beyond pharmaceuticals, this compound finds applications in material science, particularly in the synthesis of liquid crystals and organic semiconductors. The bromine and chlorine substituents enhance the electron-withdrawing properties of the aromatic ring, making it suitable for use in optoelectronic devices. With the surge in research on organic light-emitting diodes (OLEDs) and perovskite solar cells, the demand for such specialized intermediates is expected to grow.

Environmental and safety considerations are also critical when handling 3-Bromo-4,5-dichlorobenzoic acid. While it is not classified as a hazardous substance under most regulatory frameworks, proper laboratory practices, including the use of personal protective equipment (PPE) and fume hoods, are recommended. This aligns with the increasing focus on green chemistry and sustainable synthesis, topics that dominate modern scientific discourse.

In summary, 3-Bromo-4,5-dichlorobenzoic acid (CAS No. 791137-25-2) is a multifaceted compound with broad applicability in drug development, materials science, and beyond. Its unique halogenated structure and reactivity profile make it a subject of ongoing research, particularly in areas like halogen bonding and catalysis. As the scientific community continues to explore its potential, this compound is poised to remain a cornerstone in synthetic chemistry.